Catalytic signal amplification using [FeIII(biuret-amide)]-mesoporous silicananoparticles: visual cyanide detection†

Chemical Communications Pub Date: 2013-01-28 DOI: 10.1039/C3CC38932D

Abstract

Catalytic signal amplification was used for the colorimetric detection of CN in aqueous media by using the enzyme catalase in tandem with mesoporous silica nanoparticle based synthetic HRP enzyme mimic Fe-MSNs. Signal amplification up to a maximum of eight fold was observed for the reporter “oxidized TMB” with respect to the added CN ion.

Graphical abstract: Catalytic signal amplification using [FeIII(biuret-amide)]-mesoporous silica nanoparticles: visual cyanide detection
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